4-(Dimethylamino)-2,5-dimethoxybenzaldehyde

• CAS RN: 88753-04-2
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 4-(dimethylamino)-2,5-dimethoxybenzaldehyde
• InChI: InChI=1S/C11H15NO3/c1-12(2)9-6-10(14-3)8(7-13)5-11(9)15-4/h5-7H,1-4H3
• InChI Key: AOVGDTNZLIVEDJ-UHFFFAOYSA-N
• SMILES: CN(C)C1=C(C=C(C(=C1)OC)C=O)OC

Description

4-(Dimethylamino)-2,5-dimethoxybenzaldehyde, also known as DMMDA, is a chemical compound that belongs to the family of benzaldehydes. It is a psychoactive substance that has been used for scientific research purposes.

Mechanism Of Action

The exact mechanism of action of 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is known to play a key role in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
4-(Dimethylamino)-2,5-dimethoxybenzaldehyde has been shown to produce a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in regulating mood and cognition. 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and visual hallucinations.

Advantages And Limitations For Lab Experiments

One advantage of using 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde in lab experiments is its potency and selectivity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in the central nervous system. However, one limitation is that 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde is a controlled substance, which makes it difficult to obtain and use in research.

Future Directions

There are several future directions for research on 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde. One area of interest is the development of novel psychoactive compounds that target the 5-HT2A receptor. Another area of interest is the use of 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde in the treatment of psychiatric disorders, such as depression and anxiety. Finally, further research is needed to fully understand the mechanism of action of 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde and its effects on the central nervous system.

Synthesis Methods

4-(Dimethylamino)-2,5-dimethoxybenzaldehyde can be synthesized using a multistep process that involves the reaction of 2,5-dimethoxybenzaldehyde with dimethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-(Dimethylamino)-2,5-dimethoxybenzaldehyde has been used in scientific research to study its effects on the central nervous system. It is a potent hallucinogen that has been shown to produce profound alterations in perception, thought, and mood. 4-(Dimethylamino)-2,5-dimethoxybenzaldehyde has also been used to study the structure-activity relationship of other psychoactive compounds, such as serotonin and dopamine.